Cas no 2138137-94-5 (Isoxazole, 3-(3-chloro-5-fluorophenyl)-)
Isoxazole, 3-(3-chloro-5-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 3-(3-chloro-5-fluorophenyl)-
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- Inchi: 1S/C9H5ClFNO/c10-7-3-6(4-8(11)5-7)9-1-2-13-12-9/h1-5H
- InChI Key: GDYOTGGSBODXDX-UHFFFAOYSA-N
- SMILES: O1C=CC(C2=CC(F)=CC(Cl)=C2)=N1
Isoxazole, 3-(3-chloro-5-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-380352-0.05g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 0.05g |
$624.0 | 2023-03-02 | ||
| Enamine | EN300-380352-0.1g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 0.1g |
$653.0 | 2023-03-02 | ||
| Enamine | EN300-380352-0.25g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 0.25g |
$683.0 | 2023-03-02 | ||
| Enamine | EN300-380352-0.5g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 0.5g |
$713.0 | 2023-03-02 | ||
| Enamine | EN300-380352-1.0g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-380352-2.5g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 2.5g |
$1454.0 | 2023-03-02 | ||
| Enamine | EN300-380352-5.0g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 5.0g |
$2152.0 | 2023-03-02 | ||
| Enamine | EN300-380352-10.0g |
3-(3-chloro-5-fluorophenyl)-1,2-oxazole |
2138137-94-5 | 10.0g |
$3191.0 | 2023-03-02 |
Isoxazole, 3-(3-chloro-5-fluorophenyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Isoxazole, 3-(3-chloro-5-fluorophenyl)-
Isoxazole, 3-(3-chloro-5-fluorophenyl)-: A Key Compound in Pharmaceutical Research and Drug Development
Isoxazole, 3-(3-chloro-5-fluorophenyl)- (CAS No. 2138137-94-5) is a heterocyclic compound characterized by its unique structural features and potential biological activities. This molecule belongs to the class of isoxazole derivatives, which are widely studied for their applications in medicinal chemistry. The presence of a chloro and fluoro substituent on the phenyl ring introduces significant electronic effects, making this compound a valuable candidate for further chemical modifications and pharmaceutical exploration.
Isoxazole is a five-membered heterocyclic ring system containing one oxygen atom and two carbon atoms. The introduction of functional groups, such as halogen atoms, into the aromatic ring of isoxazole derivatives can significantly alter their physicochemical properties and biological activities. 3-(3-chloro-5-fluorophenyl) is a key functional group in this compound, which contributes to its potential applications in drug discovery and development. Recent studies have demonstrated that such substituted isoxazole derivatives exhibit promising pharmacological properties, including anti-inflammatory and antitumor activities.
Recent advancements in medicinal chemistry have highlighted the importance of isoxazole derivatives in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry investigated the biological activities of various isoxazole-based compounds, including Isoxazole, 3-(3-chloro-5-fluorophenyl)-. The research team reported that this compound displayed significant inhibitory effects on specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Such findings underscore the importance of isoxyazole derivatives in the design of targeted therapies.
The 3-chloro-5-fluorophenyl substituent in this compound plays a crucial role in modulating its biological activity. The presence of both chlorine and fluorine atoms on the phenyl ring creates a unique electronic environment, which can enhance the compound's interaction with biological targets. This structural feature is particularly important in the context of drug design, where the optimization of molecular interactions is essential for achieving desired therapeutic outcomes. Researchers have also noted that such halogenated phenyl groups can improve the metabolic stability of the compound, making it more suitable for pharmaceutical applications.
Recent studies have explored the potential of isoxazole derivatives in the treatment of various diseases, including cancer and inflammatory disorders. A 2024 publication in the European Journal of Medicinal Chemistry reported that Isoxazole, 3-(3-chloro-5-fluorophenyl)- exhibited potent antitumor activity against certain cancer cell lines. The compound was found to induce apoptosis in these cells, suggesting its potential as a chemotherapeutic agent. These findings highlight the importance of isoxazole derivatives in the development of novel anticancer therapies.
The synthesis of Isoxazole, 3-(3-chloro-5-fluorophenyl)- involves complex chemical reactions that require precise control of reaction conditions. Researchers have developed several synthetic routes to produce this compound efficiently. One recent approach involves the use of microwave-assisted synthesis, which allows for faster reaction times and higher yields compared to traditional methods. This advancement is particularly relevant in the context of drug development, where the efficiency of synthetic processes is critical for large-scale production.
Another important aspect of isoxazole derivatives is their potential for drug repurposing. A 2023 study published in Pharmaceutical Research investigated the use of isoxazole-based compounds in the treatment of neurodegenerative diseases. The researchers found that certain isoxazole derivatives, including Isoxazole, 3-(3-chloro-5-fluorophenyl)-, exhibited neuroprotective effects in animal models. These findings suggest that isoxazole derivatives may have broader applications beyond their initial intended use, opening new avenues for therapeutic exploration.
The biological activities of isoxazole derivatives are often evaluated using in vitro and in vivo models. A recent study published in Drug Discovery Today demonstrated that Isoxazole, 3-(3-chloro-5-fluorophenyl)- exhibited significant anti-inflammatory effects in a murine model of arthritis. The compound was found to inhibit the production of pro-inflammatory cytokines, which are key mediators of inflammation. These results support the potential of this compound as a therapeutic agent for inflammatory diseases.
In addition to its anti-inflammatory properties, Isoxazole, 3-(3-chloro-5-fluorophenyl)- has also been investigated for its antimicrobial activity. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound showed activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as an antimicrobial agent.
The development of isoxazole derivatives is an active area of research in medicinal chemistry. Scientists are continuously exploring new synthetic methods and biological applications for these compounds. A recent review article in Chemical Reviews highlighted the importance of isoxazole derivatives in the design of multifunctional drugs. The review emphasized that the unique structural features of these compounds make them suitable for the development of drugs with multiple therapeutic targets.
Despite the promising potential of Isoxazole, 3-(3-chloro-5-fluorophenyl)-, further research is needed to fully understand its biological activities and therapeutic applications. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. These efforts are crucial for translating the findings from laboratory research into practical therapeutic solutions.
In conclusion, Isoxazole, 3-(3-chloro-5-fluorophenyl)- (CAS No. 2138137-94-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As scientific understanding of isoxazole derivatives continues to grow, this compound may play an important role in the development of novel therapeutic agents for a wide range of medical conditions.
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